1-Benzyl-4-(4,5-dichloro-2-methylbenzenesulfonyl)piperazine
1-Benzyl-4-(4,5-dichloro-2-methylbenzenesulfonyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
1087640-94-5
VCID:
VC0513567
InChI:
InChI=1S/C18H20Cl2N2O2S/c1-14-11-16(19)17(20)12-18(14)25(23,24)22-9-7-21(8-10-22)13-15-5-3-2-4-6-15/h2-6,11-12H,7-10,13H2,1H3
SMILES:
CC1=CC(=C(C=C1S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Cl)Cl
Molecular Formula:
C18H20Cl2N2O2S
Molecular Weight:
399.3g/mol
1-Benzyl-4-(4,5-dichloro-2-methylbenzenesulfonyl)piperazine
CAS No.: 1087640-94-5
Main Products
VCID: VC0513567
Molecular Formula: C18H20Cl2N2O2S
Molecular Weight: 399.3g/mol
| CAS No. | 1087640-94-5 |
|---|---|
| Product Name | 1-Benzyl-4-(4,5-dichloro-2-methylbenzenesulfonyl)piperazine |
| Molecular Formula | C18H20Cl2N2O2S |
| Molecular Weight | 399.3g/mol |
| IUPAC Name | 1-benzyl-4-(4,5-dichloro-2-methylphenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C18H20Cl2N2O2S/c1-14-11-16(19)17(20)12-18(14)25(23,24)22-9-7-21(8-10-22)13-15-5-3-2-4-6-15/h2-6,11-12H,7-10,13H2,1H3 |
| Standard InChIKey | HUYDVVQATJBZBN-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Cl)Cl |
| Last Modified | Aug 20 2021 |
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